Copper Monohydride
Overview
Description
Synthesis Analysis
The synthesis of copper complexes can involve various ligands and copper sources, often under solvothermal conditions. For instance, complexes such as [Cu(3,5,6-tcpa)_2(H_2O)_4]·[Cu(3,5,6-tcpa)_2(H_2O)_2] and [Cu_2(3,5,6-tcpa)_2(2,2′-bipy)_2(oxa)]·2EtOH demonstrate the versatility of copper in forming both mononuclear and binuclear complexes with different ligands under controlled conditions (Li et al., 2020).
Molecular Structure Analysis
The molecular structure of copper complexes can vary widely, ranging from mononuclear to polynuclear arrangements. For example, certain copper compounds exhibit mononuclear configurations with square pyramidal geometry, while others form dinuclear or trinuclear structures with unique geometrical arrangements, showcasing the adaptability of copper coordination chemistry (Escuer et al., 2000).
Chemical Reactions and Properties
Copper complexes are involved in a wide range of chemical reactions, demonstrating various catalytic, magnetic, and photoluminescence properties. For example, copper(II) acetate monohydrate has been utilized as a catalyst in the synthesis of biologically active compounds under environmentally friendly conditions (Mohamadpour et al., 2016). Additionally, copper complexes can exhibit significant magnetic interactions, as seen in polynuclear copper(II) complexes with azido bridging ligands (Escuer et al., 2000).
Physical Properties Analysis
Copper complexes can display unique physical properties, including luminescence. Dinuclear and mononuclear copper(I) and silver(I) complexes have been studied for their bright blue phosphorescence, showcasing the potential of copper complexes in light-emitting applications (Omary et al., 2003).
Scientific Research Applications
Environmental Catalysis : Cu-based nanoparticles, including Copper Monohydride, are utilized in environmental catalysis due to their earth-abundant and inexpensive nature. They show promise in various oxidation and reduction reactions essential for environmental applications (Deka, Borah, Saikia, & Bharali, 2018).
Nanotechnology and Surface Properties : Copper Monohydride has been explored for creating hierarchical structured copper mesh films with superhydrophobic and superoleophilic properties, influenced by long-chain fatty acids. This is significant for oil and water separation, influenced by surface wettability (Wang, Song, & Jiang, 2007).
Material Science : The synthesis of nanosized colloidal copper, potentially including Copper Monohydride, has been applied to cotton fabric. This imparts antimicrobial efficiency and improves tensile strength, color depth, and fastness properties in textiles (Chattopadhyay & Patel, 2010).
Biomedical Applications : Copper-based nanoparticles, including Copper Monohydride, have seen an increase in interest for biomedical applications, particularly in drug delivery and cancer therapy. Their photothermal properties and potential for molecular imaging are key areas of research (Goel, Chen, & Cai, 2014).
Catalysis : The modification of physical and chemical properties of Copper Monohydride and related nanoparticles has expanded their applications in catalysis, including electrocatalysis, photocatalysis, and gas-phase catalysis (Gawande et al., 2016).
Health and Environmental Safety : With the growing use of Copper-based nanoparticles, there's a need to understand their toxicity and environmental impact. Studies have focused on their bioaccumulation, toxicity in plants and animals, and potential antimicrobial applications (Ameh & Sayes, 2019).
Electrochemistry : Research on Copper Monohydride has also encompassed electrochemistry, particularly in the context of metal deposition on electrodes, which is important for electronic and catalytic applications (Ziegler, Reitzle, Bunk, Zegenhagen, & Kolb, 2000).
Safety And Hazards
Future Directions
High entropy alloys (HEAs) with body-centred cubic (BCC) single phase structures have attracted wide attention in many fields including hydrogen storage . Almost all hydrogen storage alloys with high hydrogen capacity face the challenge of difficult hydrogen desorption, so reducing the temperature of hydrogen desorption and improving the cyclic performance of the alloy will be the main future development direction for the hydrogen storage performance of BCC-structured HEAs .
properties
IUPAC Name |
copper monohydride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cu.H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJFLDSOAQUJVBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CuH] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CuH |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
64.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Copper Monohydride | |
CAS RN |
13517-00-5 |
Source
|
| Record name | Copper hydride (CuH) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13517-00-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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